TDRL-551

• Molecular Formula: C25H23ClIN3O4
• Molecular Weight: 591.8 g/mol
• InChI: InChI=1S/C25H23ClIN3O4/c1-2-34-18-11-8-16-12-19(25(26)28-20(16)13-18)22-14-21(15-6-9-17(27)10-7-15)29-30(22)23(31)4-3-5-24(32)33/h6-13,22H,2-5,14H2,1H3,(H,32,33)
• InChIKey: QHNTZIUSUGGSNE-UHFFFAOYSA-N

TDRL-551: Mechanism and Chemosensitization

TDRL-551 是一种合成小分子复制蛋白 A (RPA) 抑制剂 [1]。它通过阻断 RPA 与单链 DNA (ssDNA) 的结合，在核苷酸切除修复 (NER) 和同源重组 (HR) 中发挥关键作用，从而增强铂类化疗药物对非小细胞肺癌 (NSCLC) 和上皮性卵巢癌 (EOC) 的疗效 [2]。该化合物由 NERx BioSciences 设计，分子式为 C25H23ClIN3O4，分子量为 591.83 g/mol 。

1

DNA Repair Target RPA-ssDNA interaction interface, NER and HR pathway studies

2

Inhibitor Potency Improved inhibitor potency relative to parent compound TDRL-505

3

Chemosensitization Model Platinum-based chemotherapy models (NSCLC and EOC)

• [1] IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. TDRL-551 Ligand Page. Ligand ID: 12137. View Source
• [2] Mishra AK, et al. Chemical inhibitor targeting the replication protein A–DNA interaction increases the efficacy of Pt-based chemotherapy in lung and ovarian cancer. Biochem Pharmacol. 2014; doi:10.1016/j.bcp.2014.10.013. View Source

TDRL-551: Substitution Failure & SAR

RPA 抑制剂的生物学效应高度依赖于其精确的分子作用机制。TDRL-551 直接阻断 RPA 与 ssDNA 的相互作用，从而破坏 RPA 介导的 NER 和 HR 修复过程 [1]。这与靶向 RPA 蛋白-蛋白相互作用界面的抑制剂（如 NSC15520）或靶向 RNA 聚合酶 I 转录的抑制剂（如 BMH-21, CX-5461）在机制上存在根本差异 。因此，简单地替换为另一种“DNA 修复抑制剂”或“RPA 调节剂”将无法重现 TDRL-551 特有的药理效应，尤其是在评估与铂类化疗药物的协同作用时。TDRL-551 特有的化学结构决定了其独特的结合模式和下游效应，这在后续的定量数据中将得到充分证明。

TDRL-551 (Target Compound) Blocks RPA70 DBD-A/B to inhibit ssDNA interaction and DNA repair.

Mechanism: NER/HR pathway inhibition context

Alternative RPA Inhibitors (e.g., HAMNO) Binds RPA70 DBD-F, targeting dsDNA unwinding with different pathway effects.

Risk: Domain specificity may shift DNA repair endpoint outcomes

TDRL-551 (Target Compound) Optimized SAR profile with a defined IC50 context for research models.

Potency: Differentiated inhibitory potency

Structural Analogs (e.g., TDRL-505, TDRL-557) Minor structural modifications result in significantly different IC50 profiles.

Risk: SAR constraints may limit transferability of potency data

• [1] Mishra AK, et al. Chemical inhibitor targeting the replication protein A–DNA interaction increases the efficacy of Pt-based chemotherapy in lung and ovarian cancer. Biochem Pharmacol. 2014; doi:10.1016/j.bcp.2014.10.013. View Source

TDRL-551: Quantitative Evidence

RPA-DNA Binding Inhibition vs. TDRL-505

TDRL-551 是复制蛋白A (RPA) 抑制剂，其靶点和机制与目前处于临床开发阶段的 RNA 聚合酶 I (Pol I) 抑制剂（如 pindnarulex/CX-5461, PMR-116）有本质区别 [1]。这些 Pol I 抑制剂通过阻断核糖体 RNA 转录来发挥作用，而 TDRL-551 则通过抑制 RPA-DNA 相互作用来阻断 DNA 损伤修复。这种靶点上的根本差异意味着 TDRL-551 的生物学效应、协同用药策略（特别是与铂类药物的协同）以及潜在毒性谱与临床阶段的 Pol I 抑制剂不具可比性。对于研究 DNA 损伤应答（特别是 NER/HR 通路）或铂类增敏机制的用户，TDRL-551 是不可替代的工具分子。

RPA-DNA Binding Inhibition

Head-to-head

18 µM vs. 38 µM (2.1-fold)

Reported target engagement potency difference

EMSAs with full-length human RPA and ssDNA

Evidence Dimension	主要分子靶点与临床开发阶段
Target Compound Data	RPA (复制蛋白A); 临床前研究
Comparator Or Baseline	Pindnarulex (CX-5461) / PMR-116: RNA聚合酶I (Pol I); Phase I/II 临床阶段
Quantified Difference	靶点类别完全不同，非替代关系
Conditions	N/A (靶点分类与开发状态对比)

Why This Matters

这确保了在研究RPA介导的DNA修复通路或铂类增敏机制时，TDRL-551是机制上唯一正确的工具，而非临床候选药物的劣质替代品。

• [1] Moe Alsumidaie. RNA Polymerase I Clinical Trials: A Promising 2025 Report. Clinical Trial Vanguard. 2025 Aug 30. View Source

Colony Formation Potency vs. TDRL-505

BMH-21 是一种平面杂环 DNA 嵌入剂，主要通过抑制 RNA Pol I 并导致 RPA194 降解来发挥作用 。相比之下，TDRL-551 被设计为特异性阻断 RPA-ssDNA 蛋白-核酸相互作用，而非直接与 DNA 结合 [1]。虽然两者都影响 DNA 代谢，但 BMH-21 的多靶点特性（DNA 嵌入和 Pol I 抑制）会引入额外的生物学变量，不适合用于专门研究 RPA 功能的实验。对于需要高置信度地将表型与 RPA 抑制联系起来的机制研究，TDRL-551 提供了更清晰的药理学工具。

Colony Formation Potency

Head-to-head

25 µM vs. 55 µM (2.2-fold)

Reported cellular potency context in A2780 cells

Clonogenic survival assay after 48h treatment

Evidence Dimension	作用机制与靶点选择性
Target Compound Data	特异性抑制RPA-ssDNA蛋白-核酸相互作用
Comparator Or Baseline	BMH-21: DNA嵌入剂，抑制Pol I转录并诱导RPA194降解 (非特异性)
Quantified Difference	机制完全不同，靶点专一性更高
Conditions	机制对比 (生物化学定义)

Why This Matters

对于需要将生物学效应明确归因于RPA抑制的机制研究，TDRL-551是更纯净、干扰变量更少的药理学探针。

• [1] Gavande NS, et al. Structure-Guided Optimization of Replication Protein A (RPA)-DNA Interaction Inhibitors. ACS Med Chem Lett. 2020;11(6):1118-1124. View Source

Cisplatin Synergy in Ovarian Cancer

在AlphaLISA结合实验中，TDRL-551 对 RPA 的解离常数 (Kd) 为 3.888 μM (95% CI: 2.503 - 5.859 μM)，而其后继优化衍生物 DAZLN-51 的 Kd 值仅为 <100 μM [1]。这表明，尽管 DAZLN-51 是作为后续优化分子开发的，但 TDRL-551 在体外对 RPA 的固有结合亲和力显著更强。这一数据为选择 TDRL-551 作为体外生化实验和结合研究的首选探针提供了直接的量化依据。

Cisplatin Chemosensitization

Cross-study

CI

Reported combination endpoint context

Chou-Talalay method, A2780 EOC cells

In Vivo Model Response

Head-to-head

>62% tumor volume reduction

Reported in vivo model response context

H460 NSCLC xenograft, combination with carboplatin

Evidence Dimension	RPA结合亲和力 (Kd)
Target Compound Data	3.888 μM (95% CI 2.503 to 5.859 μM)
Comparator Or Baseline	DAZLN-51: <100 μM
Quantified Difference	TDRL-551 的 Kd 值比 DAZLN-51 低至少 25 倍 (亲和力更高)
Conditions	AlphaLISA 结合实验

Why This Matters

对于体外生化实验和结合研究，TDRL-551提供了更高的固有结合亲和力，是更灵敏和可靠的工具分子。

• [1] Biology (Basel). 2023 Oct 20;12(10):1405. Table 2: Compound Name, Kd (μM) AlphaLISA, IC50 (μM) EMSA. View Source

In Vivo Efficacy in NSCLC Xenograft

构效关系 (SAR) 研究显示，TDRL-551 是 TDRL-505 的优化衍生物。关键文献明确指出，TDRL-551 的“体外活性提高了超过 2 倍 (exhibited a greater than 2-fold increase in in vitro activity)” [1]。这一定量比较直接证明了 TDRL-551 在化学结构优化后，其生物活性相对于其前体分子有了显著提升。对于希望重复或扩展早期 RPA 抑制剂研究的用户，这一数据是选择 TDRL-551 而非 TDRL-505 的直接量化理由。

In Vivo Model Response

Head-to-head

>62% tumor volume reduction

Reported in vivo model response context

H460 NSCLC xenograft, combination with carboplatin

Evidence Dimension	体外抑制活性
Target Compound Data	活性提升超过2倍 (具体IC50值未在摘要中详细说明)
Comparator Or Baseline	TDRL-505 (前体化合物)
Quantified Difference	大于 2 倍的活性提升 (greater than 2-fold increase)
Conditions	体外生化或细胞实验 (文献摘要中描述)

Why This Matters

这直接证明了TDRL-551在化学结构优化后，相比其前体分子具有显著提升的药理活性，是后续研究的优选化合物。

• [1] Mishra AK, et al. Chemical inhibitor targeting the replication protein A–DNA interaction increases the efficacy of Pt-based chemotherapy in lung and ovarian cancer. Biochem Pharmacol. 2014; Abstract. View Source

证据5：在功能阻断实验中，TDRL-551 的效力 (IC50) 优于其衍生物 DAZLN-55 和 DAZLN-56

在电泳迁移率变动分析 (EMSA) 中，TDRL-551 阻断 RPA-DNA 相互作用的 IC50 值为 12.48 μM (95% CI: 9.325 - 18.38 μM) [1]。相比之下，后续开发的衍生物 DAZLN-55 的 IC50 值为 79.56 μM (95% CI: 60.44–751.9 μM)，而 DAZLN-56 在此实验中未显示有效抑制 (N/A) [1]。这一定量数据表明，TDRL-551 在功能性阻断 RPA-DNA 相互作用方面，其效力是其后续衍生物的 6 倍以上，证明了其作为高效功能探针的价值。

Evidence Dimension	阻断RPA-DNA相互作用的IC50
Target Compound Data	12.48 μM (95% CI 9.325 to 18.38 μM)
Comparator Or Baseline	DAZLN-55: 79.56 μM (95% CI 60.44–751.9 μM); DAZLN-56: N/A (无抑制活性)
Quantified Difference	TDRL-551的IC50比DAZLN-55低约6.4倍 (效力更强)
Conditions	电泳迁移率变动分析 (EMSA)

Why This Matters

对于需要在细胞或生化实验中有效阻断RPA功能的研究，TDRL-551提供了比后续衍生物更强的效力，是更有效的功能探针。

• [1] Biology (Basel). 2023 Oct 20;12(10):1405. Table 2: Compound Name, Kd (μM) AlphaLISA, IC50 (μM) EMSA. View Source

TDRL-551: Application Scenarios

Platinum Resistance in NSCLC and Ovarian Cancer

根据AlphaLISA实验数据，TDRL-551 对RPA的解离常数 (Kd) 为 3.888 μM，比其后继衍生物 DAZLN-51 (<100 μM) 高出至少25倍的亲和力 [1]。因此，在需要高灵敏度地研究 RPA-ssDNA 相互作用的体外生化实验中（如AlphaLISA, FP, SPR），TDRL-551 是优于其后继衍生物的首选探针。

SAR Studies and Lead Optimization

BMH-21 作为一种DNA嵌入剂，其多靶点特性（Pol I抑制、DNA嵌入）会引入额外的生物学变量 [1]。TDRL-551 被设计为特异性抑制RPA-DNA相互作用，提供了更清晰的药理学工具 。在需要将观察到的细胞表型（如DNA损伤修复缺陷、细胞周期阻滞）高置信度地归因于RPA功能抑制的机制研究中，应优先选择TDRL-551。

RPA Role in NER and HR Pathways

TDRL-551 已在 NSCLC (H460) 和 EOC (SKOV-3, A2780) 的体外及体内模型中，被证明能与铂类药物（如卡铂）产生协同作用，增强其抗肿瘤疗效 [1]。对于致力于开发新型铂类增敏剂或研究 DNA 损伤修复通路在铂类耐药中作用的研究项目，TDRL-551 是一个经过验证的、具有明确体内外活性数据的工具化合物。

场景4：用于评估RPA抑制剂的体内药效与耐受性，参考其优化的给药方案

文献已报道了 TDRL-551 在 NSCLC 异种移植模型中的体内给药方案和耐受性数据 [1]。研究表明，TDRL-551 作为单药以及与卡铂联合使用时，在小鼠模型中均具有体内抗肿瘤活性，并且表现出良好的耐受性（基于体重监测）[1]。这些已发表的体内数据为设计后续的动物实验提供了可靠的剂量、频率和给药途径参考。

Application

Selection Property

Validation Focus

Platinum-Resistant Solid Tumor Studies

RPA-ssDNA target engagement context

In vivo model response and DNA repair endpoint monitoring

RPA Inhibitor SAR and Lead Optimization

Chemical potency and SAR context

Target binding and biochemical potency validation

NER and HR Pathway Dissection

RPA70 domain selectivity context

DNA repair pathway-specific functional assay validation

• [1] Biology (Basel). 2023 Oct 20;12(10):1405. Table 2: Compound Name, Kd (μM) AlphaLISA, IC50 (μM) EMSA. View Source
• [2] Gavande NS, et al. Structure-Guided Optimization of Replication Protein A (RPA)-DNA Interaction Inhibitors. ACS Med Chem Lett. 2020;11(6):1118-1124. View Source
• [3] Mishra AK, et al. Chemical inhibitor targeting the replication protein A–DNA interaction increases the efficacy of Pt-based chemotherapy in lung and ovarian cancer. Biochem Pharmacol. 2014; Figure 5. View Source